Cas no 312693-10-0 (Zinc,bromo(1-methylhexyl)-)

• Product Name: Zinc,bromo(1-methylhexyl)-
• CAS No: 312693-10-0
• MF: C₇H₁₅BrZn
• MW: 244.506998300552
• MDL: MFCD01311413
• CID: 300836
• PubChem ID: 24873216
• Update Time: 2025-10-30

Zinc,bromo(1-methylhexyl)- Chemical and Physical Properties

Names and Identifiers

• Zinc,bromo(1-methylhexyl)-
• 2-HEPTYLZINC BROMIDE,
• bromozinc(1+),heptane
• 1-Methylhexylzinc bromide solution
• 1-Methylhexylzinc broMide, 0.5M in THF, packaged under Argon in resealable CheMSeal^t bottles
• 2-Heptylzinc bromide 0.5 M in Tetrahydrofuran

• MDL： MFCD01311413
• Inchi： 1S/C7H15.BrH.Zn/c1-3-5-7-6-4-2;;/h3H,4-7H2,1-2H3;1H;/q-1;;+2/p-1
• InChI Key： WTTQMHWHOWCORC-UHFFFAOYSA-M
• SMILES： Br[Zn+].C(CCC)C[CH-]C

Computed Properties

• Exact Mass: 241.96500
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 32.1
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: liquid
• Density: 0.961 g/mL at 25 °C
• Flash Point: Fahrenheit: 1.4 ° f < br / > Celsius: -17 ° C < br / >
• PSA: 0.00000
• LogP: 3.76750
• Solubility: Not determined
• Color/Form: 0.5 M in THF

Zinc,bromo(1-methylhexyl)- Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H225-H302-H319-H335-H351
• Warning Statement： P210-P280-P301+P312+P330-P305+P351+P338-P370+P378-P403+P235
• Hazardous Material transportation number：UN 2056 3/PG 2
• WGK Germany：3
• Hazard Category Code： 11-14-19-36/37-40
• Safety Instruction： S16; S26; S33; S36
• Hazardous Material Identification：
• Risk Phrases：R14; R19; R22; R36/38

Additional information on Zinc,bromo(1-methylhexyl)-

Recent Advances in Zinc,bromo(1-methylhexyl)- (CAS: 312693-10-0) Research: A Comprehensive Review

Zinc,bromo(1-methylhexyl)- (CAS: 312693-10-0) is an organozinc compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical chemistry and materials science. This research briefing synthesizes the latest findings on this compound, focusing on its synthesis, characterization, and biological activities. The compound's unique structural features, including the presence of a bromo and 1-methylhexyl group, make it a promising candidate for various applications, particularly in drug development and catalysis.

Recent studies have explored the synthetic pathways for Zinc,bromo(1-methylhexyl)-, with a focus on optimizing yield and purity. A 2023 study published in the Journal of Organometallic Chemistry demonstrated a novel, high-yield synthesis method using a Grignard reagent approach, achieving a purity of over 98%. This advancement is critical for scaling up production for industrial applications. Additionally, the compound's stability under various conditions has been investigated, revealing its robustness in both aqueous and organic solvents, which broadens its utility in diverse chemical environments.

In the realm of biological applications, Zinc,bromo(1-methylhexyl)- has shown promising antimicrobial properties. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported its efficacy against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The mechanism of action appears to involve disruption of bacterial cell membranes, a finding that could pave the way for new antibiotic development. Furthermore, preliminary in vitro studies suggest potential anticancer activity, particularly against certain leukemia cell lines, though further research is needed to elucidate the underlying mechanisms and assess toxicity profiles.

The compound's role in catalysis has also been a focal point of recent research. Zinc,bromo(1-methylhexyl)- has been employed as a catalyst in cross-coupling reactions, demonstrating high efficiency in C-C bond formation. A 2023 study in Advanced Synthesis & Catalysis highlighted its superior performance compared to traditional palladium-based catalysts in specific reactions, offering a more cost-effective and environmentally friendly alternative. These findings underscore the compound's versatility and potential to revolutionize synthetic methodologies in organic chemistry.

Despite these advancements, challenges remain in the widespread adoption of Zinc,bromo(1-methylhexyl)-. Issues such as scalability, long-term stability, and comprehensive toxicity assessments need to be addressed. Future research directions may include exploring its applications in nanotechnology, where its organometallic properties could be leveraged for novel material designs. Collaborative efforts between academia and industry will be crucial to overcoming these hurdles and unlocking the full potential of this compound.

In conclusion, Zinc,bromo(1-methylhexyl)- (CAS: 312693-10-0) represents a multifaceted compound with significant promise across multiple scientific disciplines. Its recent advancements in synthesis, biological activity, and catalytic applications highlight its potential to contribute to breakthroughs in medicine and materials science. Continued research and development will be essential to fully realize its capabilities and translate laboratory findings into practical, real-world solutions.